Cas no 1785381-27-2 (2-Thiophenecarboxaldehyde, 5-(fluoromethyl)-)

• Product Name: 2-Thiophenecarboxaldehyde, 5-(fluoromethyl)-
• CAS No: 1785381-27-2
• MF: C₆H₅FOS
• MW: 144.166703939438
• CID: 5523226
• Update Time: 2026-03-11

2-Thiophenecarboxaldehyde, 5-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-(fluoromethyl)-

• Inchi： 1S/C6H5FOS/c7-3-5-1-2-6(4-8)9-5/h1-2,4H,3H2
• InChI Key： QUPHXESXHJZKDR-UHFFFAOYSA-N
• SMILES： C1(C=O)SC(CF)=CC=1

Additional information on 2-Thiophenecarboxaldehyde, 5-(fluoromethyl)-

Comprehensive Overview of 2-Thiophenecarboxaldehyde, 5-(fluoromethyl)- (CAS No. 1785381-27-2)

2-Thiophenecarboxaldehyde, 5-(fluoromethyl)- (CAS No. 1785381-27-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated thiophene derivative is characterized by its unique molecular structure, combining a thiophene ring with a fluoromethyl substituent at the 5-position and an aldehyde functional group. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and advanced materials.

The growing interest in fluorinated compounds like 2-Thiophenecarboxaldehyde, 5-(fluoromethyl)- stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. Researchers frequently search for terms such as "fluoromethyl thiophene derivatives" or "thiophene-based aldehydes in medicinal chemistry", reflecting the compound's relevance in cutting-edge applications. Its CAS number, 1785381-27-2, is often used by professionals to locate precise technical data or supplier information.

In the context of sustainability and green chemistry, 2-Thiophenecarboxaldehyde, 5-(fluoromethyl)- aligns with the demand for eco-friendly synthetic routes. Recent trends highlight the importance of fluorine incorporation to reduce dosage requirements in pharmaceuticals, minimizing environmental impact. This compound's versatility also extends to material science, where its electron-withdrawing properties are exploited in organic electronics, such as OLEDs and conductive polymers.

Analytical techniques like NMR spectroscopy and HPLC are essential for characterizing 2-Thiophenecarboxaldehyde, 5-(fluoromethyl)-, ensuring purity and consistency for industrial applications. Common queries include "synthesis methods for 5-fluoromethyl-2-thiophenecarboxaldehyde" and "safety data sheet (SDS) of CAS 1785381-27-2", underscoring the need for accessible technical documentation. Suppliers often emphasize its role as a high-purity building block for custom synthesis.

As the pharmaceutical industry shifts toward targeted therapies, compounds like 2-Thiophenecarboxaldehyde, 5-(fluoromethyl)- gain prominence due to their ability to modulate specific biological pathways. Its thiophene core is a recurring motif in kinase inhibitors and antiviral agents, addressing global health challenges. Researchers also explore its potential in catalysis and ligand design, further expanding its utility.

In summary, 2-Thiophenecarboxaldehyde, 5-(fluoromethyl)- (CAS No. 1785381-27-2) represents a convergence of innovation and practicality in organic chemistry. Its applications span drug discovery, materials science, and sustainable synthesis, making it a focal point for interdisciplinary research. By addressing frequently searched topics like "fluoromethyl-thiophene aldehyde uses" and "CAS 1785381-27-2 suppliers", this overview bridges technical expertise with real-world demand.